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Compound of Interest

2,2-Dimethylpropan-1-amine
Compound Name:
hydrochloride

Cat. No.: B174951

An In-depth Technical Guide to 2,2-Dimethylpropan-1-amine Hydrochloride for Researchers
and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-Dimethylpropan-1-amine
hydrochloride, a key chemical intermediate. The information is tailored for researchers,
scientists, and professionals in the field of drug development, with a focus on presenting clear,
guantitative data, and outlining relevant experimental procedures.

Chemical and Physical Properties

2,2-Dimethylpropan-1-amine hydrochloride, also known as neopentylamine hydrochloride, is
a white crystalline solid. Its fundamental properties are summarized in the table below,
compiled from various commercial suppliers and chemical databases.
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Property Value Source(s)

CAS Number 15925-18-5 [1]12]

Molecular Formula CsH14CIN [1]

Molecular Weight 123.62 g/mol [1]

Purity >95% to 99% [2]

Melting Point 294-296 °C N/A

Appearance White to off-white crystalline N/A
powder

Information not readily

available from public sources.
Solubility Generally, small amine N/A

hydrochlorides exhibit solubility

in water and lower alcohols.

Commercial Suppliers

A variety of chemical suppliers offer 2,2-Dimethylpropan-1-amine hydrochloride, typically for
research and development purposes. The available purities and offered quantities can vary
between suppliers.
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Supplier Purity Notes

Zibo Hangyu Biotechnology 999 Listed as a fine chemical
0

Development Co., Ltd intermediate.[2]

Available in research

Crysdot LLC 95+% .

guantities.

Distributes for partners such as
Sigma-Aldrich (distributor) Varies ChemScene LLC and

Fluorochem.

Provides the compound for
ChemScene >97%

research use.[3]

Lists the compound in their
BLDpharm N/A

catalog.[4]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,2-Dimethylpropan-1-
amine hydrochloride is not extensively published in peer-reviewed literature, a general
synthetic approach can be inferred from patents for structurally related amine hydrochlorides.
The synthesis of small amine hydrochlorides often involves the reaction of the corresponding
free amine with hydrochloric acid. A plausible synthetic workflow is outlined below.

General Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis and purification of a
simple amine hydrochloride like 2,2-Dimethylpropan-1-amine hydrochloride.
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General Synthesis Workflow
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Caption: General workflow for the synthesis and purification of 2,2-Dimethylpropan-1-amine
hydrochloride.

Experimental Protocol: Synthesis of a Related
Compound (lllustrative)

The following protocol is adapted from a patent for the synthesis of a structurally analogous
compound, 2,3-dichloro-N,N-dimethylpropylamine hydrochloride, and illustrates the general
principles that would apply.[5]

Objective: To synthesize an amine hydrochloride from the corresponding free amine.
Materials:
¢ N,N-dimethylallylamine (starting material)

e 1,2-dichloroethane (solvent)
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Anhydrous hydrogen chloride gas

Anhydrous chlorine gas

Sodium hydroxide solution

Standard laboratory glassware and equipment

Procedure:

Dissolve N,N-dimethylallylamine in 1,2-dichloroethane in a reaction flask equipped with a
stirrer, thermometer, and gas inlet tube.

e Cool the mixture to a low temperature (e.g., -20 to -70 °C) under anhydrous conditions.
e Bubble anhydrous hydrogen chloride gas through the solution to form the hydrochloride salt.
o Subsequently, introduce dry chlorine gas into the reaction mixture.

» Monitor the reaction progress by controlling the temperature and the rate of gas addition.
The reaction endpoint can be determined by monitoring the pH and the color of the reaction
mixture.

e Upon completion, remove any excess dissolved gases.

e The product can be isolated by filtration and purified by recrystallization.

Applications in Research and Development

2,2-Dimethylpropan-1-amine hydrochloride primarily serves as a building block or
intermediate in organic synthesis. Its sterically hindered neopentyl group can be incorporated
into larger molecules to modulate their physical and biological properties.

While specific signaling pathways directly involving 2,2-Dimethylpropan-1-amine
hydrochloride are not documented, the broader class of dimethylpropanamine-containing
compounds has been investigated in various drug discovery contexts. For instance, derivatives
are found in compounds with applications as antipsychotics, antidepressants, and other central
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nervous system agents.[6][7][8][9] The logical relationship for its use in drug discovery is as a
starting material for the synthesis of more complex active pharmaceutical ingredients (APIs).

Logical Flow in Early-Stage Drug Discovery

The following diagram illustrates the logical progression from a simple chemical building block
like 2,2-Dimethylpropan-1-amine hydrochloride to a potential drug candidate.
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Caption: Logical workflow illustrating the use of a chemical intermediate in drug discovery.

Safety and Handling

2,2-Dimethylpropan-1-amine hydrochloride is classified as a hazardous substance.
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood.

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[1]
e H315: Causes skin irritation.[1]

e H318: Causes serious eye damage.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b174951#commercial-suppliers-of-2-2-
dimethylpropan-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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